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Compound of Interest

Compound Name: N-ethyl-N-methylpropan-2-amine

Cat. No.: B14665218

An In-depth Technical Guide to the Physicochemical Properties of N-ethyl-N-methylpropan-2-
amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-ethyl-N-methylpropan-2-amine, a tertiary amine with the chemical formula C6H15N, is a
compound of interest in various chemical and pharmaceutical research areas. A thorough
understanding of its physicochemical properties is fundamental for its application in synthesis,
formulation, and biological studies. This technical guide provides a comprehensive overview of
the known and predicted physicochemical characteristics of N-ethyl-N-methylpropan-2-
amine. It includes a detailed experimental protocol for its synthesis via reductive amination and
general methodologies for the determination of its key properties.

Physicochemical Properties

A summary of the key physicochemical properties of N-ethyl-N-methylpropan-2-amine is
presented in Table 1. It is important to note that while some properties are computationally
predicted due to a lack of extensive experimental data in publicly available literature, they
provide valuable estimates for practical applications.

Table 1: Physicochemical Properties of N-ethyl-N-methylpropan-2-amine
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Property Value Source
N-ethyl-N-methylpropan-2-
IUPAC Name ] [PubChem][1]
amine
CAS Number 39198-07-7 [Guidechem][2]
Molecular Formula C6H15N [Guidechem, PubChem][1][2]
Molecular Weight 101.19 g/mol [Guidechem, PubChem][1][2]
Boiling Point Not experimentally determined
Melting Point Not experimentally determined
Density Not experimentally determined
Calculated XLogP3 14 [PubChem][1]
Hydrogen Bond Donor Count 0 [PubChem][1]
Hydrogen Bond Acceptor
1 [PubChem][1]
Count
Topological Polar Surface Area 3.2 A2 [PubChem][1]

pKa

Not experimentally determined

Solubility

Expected to be soluble in

water and organic solvents.[3]

[4]

Experimental Protocols
Synthesis of N-ethyl-N-methylpropan-2-amine via
Reductive Amination

Reductive amination is a versatile and widely used method for the synthesis of amines.[5][6]
This protocol describes the synthesis of the tertiary amine, N-ethyl-N-methylpropan-2-amine,
from a secondary amine (N-ethylmethylamine) and a ketone (acetone) using sodium
triacetoxyborohydride as the reducing agent.[7]

Materials:
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e N-ethylmethylamine

e Acetone

e Sodium triacetoxyborohydride (NaBH(OAC)3)

e 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF), anhydrous
o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NacCl solution)

e Anhydrous magnesium sulfate (MgSOa)

» Round-bottom flask

e Magnetic stirrer and stir bar

» Nitrogen or Argon atmosphere setup

e Separatory funnel

Procedure:

» To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add N-
ethylmethylamine (1.0 equivalent) and acetone (1.0-1.2 equivalents).

o Dissolve the reactants in an anhydrous aprotic solvent such as 1,2-dichloroethane (DCE) or
tetrahydrofuran (THF).

 Stir the solution at room temperature.

¢ Slowly add sodium triacetoxyborohydride (1.5-2.0 equivalents) portion-wise to the reaction
mixture.

» Continue stirring at room temperature for 1-24 hours. The reaction progress can be
monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS).
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» Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous
solution of sodium bicarbonate.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Extract the aqueous layer with the same organic solvent used in the reaction.

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
« Filter the solution to remove the drying agent.

» Concentrate the filtrate under reduced pressure to yield the crude N-ethyl-N-methylpropan-
2-amine.

e The crude product can be further purified by distillation.

Determination of Aqueous Solubility

This protocol provides a general method for determining the solubility of an amine in water.[8]

Materials:

N-ethyl-N-methylpropan-2-amine

Distilled water

Test tubes

Vortex mixer or shaker

Analytical balance
Procedure:

e Add a small, accurately weighed amount of N-ethyl-N-methylpropan-2-amine to a test
tube.

e Add a known volume of distilled water (e.g., 1 mL) to the test tube.
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Vigorously stir or shake the mixture for several minutes.

Allow the mixture to stand and observe for any undissolved material.

If the amine dissolves completely, add another weighed amount and repeat the process until
a saturated solution is formed (i.e., undissolved amine is present).

The solubility can then be calculated in terms of g/100 mL or mol/L.

Determination of Basicity (pKa) via pH Measurement

The basicity of an amine can be estimated by measuring the pH of its aqueous solution.[8]

Materials:

N-ethyl-N-methylpropan-2-amine

Distilled water

pH meter or pH paper

Volumetric flasks and pipettes

Procedure:

Prepare a standard aqueous solution of N-ethyl-N-methylpropan-2-amine of a known
concentration (e.g., 0.1 M).

Calibrate the pH meter using standard buffer solutions.

Measure the pH of the prepared amine solution.

The pKb can be estimated from the pH and the concentration of the amine solution. For a
more accurate determination, a titration with a standard acid is recommended.

Analysis by Gas Chromatography (GC)

Gas chromatography is a suitable method for analyzing the purity of volatile amines like N-
ethyl-N-methylpropan-2-amine.[9][10]
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Instrumentation:

e Gas chromatograph equipped with a Flame lonization Detector (FID) or a Mass
Spectrometer (MS).

¢ A suitable capillary column for amine analysis (e.g., a deactivated column or one with a polar
stationary phase).[9]

Procedure:

o Prepare a dilute solution of the N-ethyl-N-methylpropan-2-amine sample in a volatile
organic solvent (e.g., methanol or dichloromethane).

o Set the GC operating conditions: injector temperature, oven temperature program, carrier
gas flow rate, and detector temperature. A typical oven program might start at a low
temperature and ramp up to a higher temperature to ensure the separation of components
with different boiling points.[10]

 Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.

e Record the chromatogram. The retention time of the peak corresponding to N-ethyl-N-
methylpropan-2-amine can be used for identification (by comparison with a standard), and
the peak area can be used to determine its purity.

Visualizations
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Caption: Workflow for the synthesis of N-ethyl-N-methylpropan-2-amine via reductive
amination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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